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Compound of Interest

Compound Name:
6-Hydrazino-1H-indazol-3-ylamine

dihydrochloride

CAS No.: 1303968-48-0

Cat. No.: B6321548

Get Quote

Executive Summary
6-Hydrazino-1H-indazol-3-ylamine is a critical bicyclic intermediate utilized in the synthesis of

kinase inhibitors (e.g., substituted indazoles) and energetic materials. Its physicochemical

behavior is governed by three ionizable centers: the amphoteric indazole core, the exocyclic

primary amine, and the 6-position hydrazine motif.[1]

Understanding the ionization state of this molecule is paramount for:

Reaction Optimization: Controlling regioselectivity during nucleophilic substitutions.

Purification: Tuning pH for optimal extraction and crystallization.[2]

Bioavailability: Predicting membrane permeability (LogD) for drug candidates derived from

this scaffold.
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The molecule contains three distinct ionizable regions.[2] We assign theoretical pKa values

based on validated fragment data.

Site A: The 6-Hydrazino Group (-NH-NH₂)
Type: Weak Base.[2]

Chemistry: Aryl hydrazines are significantly less basic than alkyl hydrazines due to lone-pair

delocalization into the aromatic system.[2]

Reference Standard: Phenylhydrazine (

).[2]

Predicted pKa:5.0 – 5.4 (Conjugate Acid).[2]

Behavior: This is likely the most basic site.[2] At physiological pH (7.4), this group is

predominantly neutral (

).[1][2] It becomes protonated below pH 5.[2]

Site B: The 3-Amino-Indazole Core[3][4]
Type: Very Weak Base.[2]

Chemistry: The 3-amino group (

) donates electron density to the pyrazole ring. Protonation typically occurs at the N2 ring
nitrogen, stabilized by resonance with the 3-amino group (forming an amidine-like cation),
rather than on the exocyclic amine itself.

Reference Standard: 3-Aminoindazole (

).[2]

Predicted pKa:3.2 – 3.8 (Conjugate Acid).[2]

Behavior: Requires acidic conditions (pH < 3) to fully protonate.[2]
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Site C: The Indazole N1 Proton (-NH-)
Type: Weak Acid.[2]

Chemistry: The proton on the N1 nitrogen of the indazole ring is acidic.

Reference Standard: 1H-Indazole (

).[2]

Predicted pKa:13.5 – 14.0.[2]

Behavior: Remains protonated (neutral) under all physiological and standard workup

conditions unless treated with strong bases (e.g., NaH, NaOH).[1]

Summary Table of Ionization Constants
Ionization
Center

Functional
Group

Type Estimated pKa
Charge State
(pH 7.[2]4)

Site 1

Terminal

Hydrazine (

)

Base 5.2 ± 0.3 Neutral (0)

Site 2

Indazole Ring N2

(

)

Base 3.5 ± 0.4 Neutral (0)

Site 3

Indazole Ring N1

(

)

Acid 13.8 ± 0.5 Neutral (0)

Ionization Microstates & Pathway
The following diagram illustrates the sequential protonation of the molecule. Note that the

Monocation is the dominant species in weak acid (pH 4), while the Neutral species dominates

at physiological pH.
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DICATION (H₂L²⁺)
pH < 3

(Ring N2 & Hydrazine Protonated)

MONOCATION (HL⁺)
pH 3.5 - 5.0

(Hydrazine Protonated)

pKa₂ ≈ 3.5
(Ring Deprotonation)

NEUTRAL (L)
pH 6 - 12

(Dominant Species)

pKa₁ ≈ 5.2
(Hydrazine Deprotonation)

ANION (L⁻)
pH > 13.5

(Indazole N1 Deprotonated)

pKa₃ ≈ 13.8
(N1 Deprotonation)

Click to download full resolution via product page

Caption: Protonation cascade of 6-Hydrazino-1H-indazol-3-ylamine. The transition from

Monocation to Neutral around pH 5.2 is the critical solubility boundary.

Experimental Determination Protocol
Since theoretical values are estimates, experimental validation is required for precise

formulation.[1][2] The UV-Metric Titration method is recommended over potentiometry due to

the low solubility of the neutral species and the overlapping pKa values.

Methodology: Spectrophotometric Titration (UV-Metric)
Principle: The conjugation of the hydrazine and amino groups with the aromatic ring ensures

that protonation events cause measurable shifts in the UV absorbance spectrum (bathochromic

or hypsochromic shifts).

Protocol Steps:

Stock Preparation: Dissolve 5 mg of the compound in 10 mL of Methanol (co-solvent is

necessary due to poor aqueous solubility of the neutral form).

Titrant Setup: Prepare 0.1 M HCl and 0.1 M KOH (CO₂-free).

Titration Loop:

Dilute stock into an aqueous buffer system (KCl ionic strength adjuster, 0.15 M) to reach a

final concentration of ~50 µM.

Adjust starting pH to 2.0 (fully protonated Dication).

Titrate upwards to pH 12.0, collecting UV spectra (200–400 nm) at 0.2 pH intervals.[1][2]
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Data Analysis:

Use Deconvolution software (e.g., Refinement Pro or HypSpec) to isolate the overlapping

equilibria.[1]

Watch for the specific shift at 280-320 nm, which corresponds to the indazole ring

conjugation changes.

Self-Validation Check:

If the calculated pKa is > 7 for the hydrazine group, check for alkyl-hydrazine impurities.

If precipitation occurs (loss of baseline), increase the Methanol co-solvent % and extrapolate

to 0% aqueous using the Yasuda-Shedlovsky equation.

Implications for Drug Development[3][5]
Solubility & Formulation

pH < 4: High solubility.[2] The molecule exists as a dication or monocation.[2] Stable in

aqueous acid.[2]

pH 5 - 8:Critical Solubility Window. The molecule is predominantly neutral and hydrophobic.

[2] Expect precipitation in aqueous buffers.[2]

Recommendation: For synthesis workups, quench hydrazine reactions into acidic water (pH

< 3) to keep the product dissolved, then filter off non-basic impurities.[1] Neutralize to pH 8 to

precipitate the clean product.

Reactivity Warning
The 6-hydrazine moiety is a potent nucleophile.[2]

At pH > 6: The terminal nitrogen is unprotonated and highly reactive toward electrophiles

(aldehydes, ketones, activated esters).[1]

Storage: Store as the Dihydrochloride salt (CAS: 1213039-68-4) to prevent oxidative

degradation and auto-condensation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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